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Compound of Interest

Compound Name: WAY-213613

Cat. No.: B1683084 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of the EAAT2 Inhibitor, WAY-213613.

This document provides essential safety and logistical information for the proper handling and

disposal of WAY-213613, a potent and selective non-substrate inhibitor of the Excitatory Amino

Acid Transporter 2 (EAAT2). Adherence to these guidelines is crucial for ensuring laboratory

safety and minimizing environmental impact.

Chemical and Physical Properties
WAY-213613 is a valuable research tool for studying glutamate transport and its role in

neurological disorders.[1] A summary of its key quantitative data is presented below for easy

reference.
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Property Value

Molecular Formula C₁₆H₁₃BrF₂N₂O₄

Molecular Weight 415.19 g/mol

Appearance White to off-white solid powder[2]

Purity ≥98%

Solubility Soluble in DMSO and 1eq. NaOH

Storage
Desiccate at room temperature. For long-term

storage, -20°C is recommended.[2]

CAS Number 868359-05-1

Safety and Handling
While a comprehensive Safety Data Sheet (SDS) for WAY-213613 is not readily available,

safety information from suppliers indicates the following hazards:

GHS Pictogram:

alt text

(GHS07)

Signal Word: Warning

Hazard Statement: H302 (Harmful if swallowed)

Hazard Class: Acute Toxicity 4, Oral

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat.
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Handling Precautions:

Avoid inhalation of dust or fumes. Handle in a well-ventilated area or in a chemical fume

hood.

Avoid contact with skin and eyes. In case of contact, flush immediately with copious amounts

of water.

Do not ingest. If swallowed, seek immediate medical attention.

Proper Disposal Procedures
As a halogenated aromatic compound, WAY-213613 requires specific disposal procedures to

mitigate environmental risks.

Step 1: Segregation

Collect all waste containing WAY-213613, including unused product, contaminated

consumables (e.g., pipette tips, vials), and solutions, in a dedicated and clearly labeled

hazardous waste container.

Do not mix with non-halogenated chemical waste.

Step 2: Container Labeling

The waste container must be labeled as "Hazardous Waste" and clearly indicate

"Halogenated Organic Compounds."

List all contents of the container, including WAY-213613 and any solvents used.

Step 3: Storage

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Step 4: Final Disposal
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Dispose of the hazardous waste through a licensed and certified environmental waste

disposal company.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of WAY-213613 down the drain or in regular solid waste.

Mechanism of Action and Signaling Pathway
WAY-213613 selectively inhibits the Excitatory Amino Acid Transporter 2 (EAAT2), which is

primarily responsible for the reuptake of glutamate from the synaptic cleft.[1] Inhibition of

EAAT2 leads to an accumulation of extracellular glutamate, which can overstimulate

postsynaptic glutamate receptors (e.g., NMDA and AMPA receptors). This overstimulation can

lead to excessive calcium influx into the neuron, initiating a cascade of intracellular events that

can ultimately result in excitotoxicity and neuronal cell death.
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Caption: Signaling pathway of WAY-213613-induced glutamate excitotoxicity.
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Detailed experimental protocols involving WAY-213613 will vary depending on the specific

research application. However, a general protocol for preparing a stock solution is provided

below.

Preparation of a 10 mM Stock Solution in DMSO:

Materials: WAY-213613 powder, Dimethyl sulfoxide (DMSO), appropriate volumetric flask,

and a calibrated balance.

Calculation:

For 1 mL of a 10 mM solution, weigh out 0.00415 g (4.15 mg) of WAY-213613 (Molecular

Weight = 415.19 g/mol ).

Adjust the mass based on the desired final volume.

Procedure:

Carefully weigh the calculated amount of WAY-213613 powder and transfer it to the

volumetric flask.

Add a small amount of DMSO to the flask to dissolve the powder.

Once fully dissolved, add DMSO to the final desired volume.

Mix the solution thoroughly.

Storage: Store the stock solution at -20°C for short-term use or -80°C for long-term storage.

Avoid repeated freeze-thaw cycles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683084#way-213613-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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